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Compound of Interest

Compound Name: Beryllium oxalate

Cat. No.: B12645192

This guide provides a focused examination of the molecular weight of anhydrous beryllium
oxalate, a key parameter in various research and development applications. The determination
of this value is fundamental for stoichiometric calculations, material characterization, and purity
assessments in fields ranging from inorganic chemistry to materials science.

Chemical Formula and Structure

Anhydrous beryllium oxalate is an inorganic compound formed from the beryllium cation
(Be2*) and the oxalate anion (C20427). To achieve a neutral salt, these ions combine ina 1:1
ratio.

e Chemical Formula: BeC20a4[1]

This formula represents the empirical composition of the anhydrous form of the salt, meaning it
is devoid of any water of hydration.[1]

Calculation of Molecular Weight

The molecular weight (or molar mass) of a compound is the sum of the atomic weights of its
constituent atoms. The calculation for anhydrous beryllium oxalate is based on the standard
atomic weights of beryllium (Be), carbon (C), and oxygen (O) as recommended by the
International Union of Pure and Applied Chemistry (IUPAC).

The formula BeC20a is broken down as follows:
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e 1 atom of Beryllium (Be)

e 2 atoms of Carbon (C)

e 4 atoms of Oxygen (O)

The molecular weight is calculated using the following equation:

Molecular Weight (BeC204) = (1 x Atomic Weight of Be) + (2 x Atomic Weight of C) + (4 x
Atomic Weight of O)

The standard atomic weights for these elements are:

e Beryllium (Be): 9.0121831 u[2][3][4][5]

e Carbon (C): 12.011 u (conventional value)[6][7][8]

e Oxygen (0O): 15.999 u (conventional value)[6][9][10]

Using these values:

e Molecular Weight = (9.0121831) + (2 x 12.011) + (4 x 15.999)

e Molecular Weight =9.0121831 + 24.022 + 63.996

e Molecular Weight = 97.030 g/mol

This calculated value is consistent with published data for beryllium oxalate.[1]

Data Presentation

For clarity and comparative purposes, the atomic and molecular weight data are summarized in
the table below.
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Total
Standard Contribution
Element/Comp Symbol/Formu . . .
Quantity Atomic Weight to Molecular
ound la .
(u) Weight ( g/mol
)
Beryllium Be 1 9.0121831 9.0121831
Carbon C 2 12.011 24.022
Oxygen o} 4 15.999 63.996
Anhydrous
Beryllium BeC204 - - 97.030
Oxalate

Methodologies and Visualizations

The calculation of a compound's molecular weight is a theoretical determination based on
internationally accepted standard atomic weights. It does not involve an experimental workflow
or a biological signaling pathway. The value is a fundamental, constant property of the chemical
compound.

Therefore, detailed experimental protocols are not applicable to the determination of this value.
The "experiment" is the stoichiometric calculation shown in Section 2.0.

To adhere to the visualization requirement, a diagram illustrating the logical relationship for the
molecular weight calculation is provided below. This chart shows the hierarchical contribution of
each element's atomic weight to the final molecular weight of the compound.
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Caption: Hierarchical calculation of the molecular weight for BeC20a.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Anhydrous Beryllium Oxalate: A Technical Overview of
its Molecular Weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12645192#molecular-weight-of-anhydrous-beryllium-
oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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